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Compound of Interest

Compound Name: Fluometuron-d6

Cat. No.: B12403948 Get Quote

Fluometuron-d6: A Technical Guide for
Researchers
FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Fluometuron-d6, a deuterated stable

isotope of the herbicide Fluometuron. It is intended for researchers, scientists, and

professionals in drug development and environmental analysis. This document covers the

compound's Chemical Abstracts Service (CAS) number, its regulatory landscape, and detailed

experimental protocols where it serves as a critical internal standard.

Core Compound Information
Fluometuron-d6 is the deuterium-labeled version of Fluometuron, an herbicide used to control

broadleaf weeds and annual grasses.[1][2] The incorporation of deuterium atoms creates a

heavier, stable isotope useful as an internal standard in quantitative analytical studies,

particularly in liquid chromatography-mass spectrometry (LC-MS) methods.[3]

The CAS number for Fluometuron-d6 is 2030182-29-5.[3] The CAS number for the unlabeled

parent compound, Fluometuron, is 2164-17-2.[1]
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Regulatory information is primarily available for the active ingredient, Fluometuron. As an

isotopic variant used in laboratory settings, Fluometuron-d6 itself is not typically subject to the

same registration requirements as the herbicide. However, the handling and disposal of

Fluometuron-d6 should be conducted in accordance with the safety data sheet (SDS) and

local regulations for chemical reagents. The regulatory status of Fluometuron provides

essential context for its use and analysis.

Regulatory Body Classification & Key Information

U.S. EPA

Carcinogen Classification: Group C, possible

human carcinogen. Regulatory Status: General

Use Pesticide (GUP). Registered for use on

cotton. Toxicity: Toxicity Category III for acute

oral, dermal, and inhalation toxicity. Moderately

toxic in primary eye and dermal irritation studies

(Toxicity Category II). Not a dermal sensitizer.

ECHA (EU)

Hazard Classification: Acute Tox. 4, H302

(Harmful if swallowed). Harmonised

Classification: Not listed as having a

harmonised classification and labelling (CLH) at

the EU level.

IARC
Carcinogenic Classification: Group 3: Not

classifiable as to its carcinogenicity to humans.

Australia
Registered products containing Fluometuron are

available for professional use.

Experimental Protocols
Fluometuron-d6 is an ideal internal standard for the quantitative analysis of Fluometuron and

its metabolites in various matrices due to its similar chemical properties and distinct mass.

Analysis of Fluometuron and its Metabolites in Water
This method is adapted from the U.S. Geological Survey for the determination of selected

herbicides and their degradation products in water samples.
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1. Sample Preparation:

Filter water samples through a 0.70-µm glass-fiber filter.

Fortify the filtered water sample with a known concentration of Fluometuron-d6 solution to

serve as the internal standard.

2. Solid-Phase Extraction (SPE):

Pass the fortified water sample through an SPE cartridge to extract the analytes and the

internal standard.

Elute the analytes from the cartridge using an appropriate solvent.

3. Analysis by Gas Chromatography/Mass Spectrometry (GC/MS):

Concentrate the eluate and inject it into a GC/MS system.

Quantify the concentration of Fluometuron and its metabolites by comparing their peak areas

to the peak area of the Fluometuron-d6 internal standard.

Analysis of Fluometuron and its Metabolites in Soil
This protocol is based on a validated analytical method for the determination of Fluometuron

and its metabolites in soil.

1. Extraction:

Weigh 10 g of the soil sample into a 250 mL screw-cap glass bottle.

Add 100 mL of an acetonitrile/water (80:20, v/v) solution.

Fortify the extraction solution with a known amount of Fluometuron-d6.

Shake the mixture for approximately 2 hours on a horizontal flatbed shaker.

2. Centrifugation and Dilution:

Centrifuge the sample for 5 minutes at approximately 6500 x g.
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Take a 0.5 mL aliquot of the supernatant and dilute it with 0.5 mL of water.

3. Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

Transfer the diluted extract into a glass vial for LC-MS/MS analysis.

Monitor the characteristic mass transitions for Fluometuron, its metabolites, and

Fluometuron-d6. For example, for Fluometuron, one transition is m/z 233 → 160 (quantifier)

and another is m/z 233 → 72 (qualifier).

Calculate the concentration of the analytes based on the ratio of their peak areas to that of

the Fluometuron-d6 internal standard.

Visualizations
The following diagrams illustrate the metabolic pathway of Fluometuron and a typical

experimental workflow for its analysis.
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Metabolic pathway of Fluometuron.
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Analytical workflow for Fluometuron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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